Cas no 1361749-61-2 (Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate)

• Product Name: Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate
• CAS No: 1361749-61-2
• MF: C₁₄H₁₁Cl₂NO₃
• MW: 312.148041963577
• CID: 4919502
• Update Time: 2025-06-08

Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate

• Inchi： 1S/C14H11Cl2NO3/c1-2-20-14(19)9-5-10(13(18)17-7-9)8-3-4-11(15)12(16)6-8/h3-7H,2H2,1H3,(H,17,18)
• InChI Key： QDZAOVRHJIEUNL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(NC=C(C(=O)OCC)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate

Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate: A Comprehensive Overview

Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate, identified by the CAS number 1361749-61-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in the synthesis of various bioactive molecules. The structure of Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate is characterized by a nicotinic acid backbone with specific substituents that confer unique chemical and biological properties.

The CAS number 1361749-61-2 serves as a unique identifier for this compound, ensuring its accurate identification in scientific literature and databases. The name Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate reflects its structural composition: an ethyl ester group attached to a nicotinic acid moiety with a hydroxyl group at position 6 and a dichlorophenyl substituent at position 5. This substitution pattern is critical for understanding its chemical reactivity and biological activity.

Recent studies have highlighted the potential of Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate in various therapeutic applications. For instance, research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its ability to modulate cellular signaling pathways has drawn attention in the context of cancer research.

The synthesis of Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate involves a multi-step process that typically begins with the preparation of the corresponding nicotinic acid derivative. Advanced synthetic techniques, such as Suzuki coupling and esterification reactions, are employed to achieve high yields and purity. The use of green chemistry principles in these processes has become increasingly important to minimize environmental impact.

In terms of pharmacokinetics, Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate demonstrates favorable absorption and bioavailability profiles. Preclinical studies have shown that it can be efficiently absorbed through various routes of administration, including oral and parenteral routes. Its metabolism and excretion pathways are currently under investigation to better understand its pharmacokinetic profile in humans.

The biological activity of Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate is influenced by its structural features. The presence of the dichlorophenyl group at position 5 contributes to its lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the hydroxyl group at position 6 plays a crucial role in hydrogen bonding interactions, which are essential for its binding to target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate. These studies have provided insights into its binding affinity towards various protein targets, such as kinases and nuclear receptors. Such findings are invaluable for guiding further optimization of this compound as a potential therapeutic agent.

Ethical considerations in the use of Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate are also being explored. Researchers are investigating potential off-target effects and toxicity profiles to ensure its safe application in clinical settings. Collaborative efforts between chemists and biologists are essential for addressing these challenges and advancing this compound towards preclinical trials.

In conclusion, Ethyl 5-(3,4-dichlorophenyl)-6-hydroxynicotinate (CAS number 1361749-61-2) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound holds great promise for contributing to the advancement of modern medicine.